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Compound of Interest

Compound Name: Paeonilactone B

Cat. No.: B15591470 Get Quote

Paeonilactone B: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Paeonilactone B is a monoterpene lactone isolated from the roots of Paeonia lactiflora, a plant

with a long history of use in traditional Chinese medicine. This document provides an in-depth

overview of the physical, chemical, and biological properties of Paeonilactone B, with a focus

on its neuroprotective effects. Detailed experimental protocols for its isolation, synthesis, and in

vitro analysis are also presented to support further research and development.

Physical and Chemical Properties
Paeonilactone B is a white powder with a defined molecular structure. Its key physical and

chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₀H₁₂O₄ [1]

Molecular Weight 196.20 g/mol [1]

CAS Number 98751-78-1 [1]

IUPAC Name

(3aR,6S,7aR)-6-hydroxy-6-

methyl-3-methylidene-

3a,4,7,7a-tetrahydro-1-

benzofuran-2,5-dione

[1]

Melting Point 88-89 °C

Boiling Point 417.4 ± 45.0 °C at 760 mmHg

Density 1.3 ± 0.1 g/cm³

Flash Point 171.5 ± 22.2 °C

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Appearance White powder

Spectroscopic Data
Mass Spectrometry: The mass spectrum of Paeonilactone B shows a precursor ion ([M-H]⁻)

at m/z 195.[1] The top five fragmentation peaks are observed at m/z 177, 149, 137, 87, and 59.

[1]

Infrared (IR) Spectroscopy: While a detailed spectrum with all peaks is not readily available in

the literature, characteristic absorption bands for lactones would be expected. The IR spectrum

of a related compound shows absorptions at 3023, 2884, 2216, 1594, 1538, 1487, 1447, 1411,

1375, 1240, 1220, 1142, 1068, 990, 926, 880, 820, 768, 687, 546, and 508 cm⁻¹.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed ¹H and ¹³C NMR data with

specific chemical shift assignments for Paeonilactone B are not consistently reported across
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publicly available literature. A comprehensive analysis would be required for unambiguous

structural elucidation.

Biological Activities and Mechanism of Action
The primary biological activity of Paeonilactone B reported in the scientific literature is its

neuroprotective effect against oxidative stress.[3]

Neuroprotective Effects
A key study demonstrated that a methanolic extract of Paeonia lactiflora roots, containing

Paeonilactone B, significantly protected primary cultures of rat cortical cells from neurotoxicity

induced by hydrogen peroxide (H₂O₂).[3] While Paeonilactone B was one of the

monoterpenes isolated, the study highlighted that Paeonilactone-C and benzoylpaeoniflorin

showed significant protection.[3] The underlying mechanism for Paeonilactone B itself is not

fully elucidated in this context but is believed to involve the mitigation of oxidative damage.

Based on the known mechanisms of other neuroprotective phytochemicals against oxidative

stress, a plausible signaling pathway for Paeonilactone B is proposed below. This pathway

involves the activation of the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-Antioxidant

Response Element) signaling cascade.
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Proposed neuroprotective signaling pathway of Paeonilactone B.

Experimental Protocols
Isolation of Paeonilactone B from Paeonia lactiflora
The following protocol is a generalized procedure based on common phytochemical isolation

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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